![molecular formula C26H21N7O4 B2905155 (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acrylamide CAS No. 1173605-85-0](/img/no-structure.png)
(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acrylamide is a useful research compound. Its molecular formula is C26H21N7O4 and its molecular weight is 495.499. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
One of the primary areas of research related to complex acrylamides involves the synthesis of heterocyclic compounds, which are crucial in developing pharmaceuticals and materials science. For example, the method for synthesizing derivatives through reactions with different reagents, such as the preparation of 2, 3-(ring fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives, showcases the versatility of acrylamides in constructing complex heterocyclic systems (Kanno et al., 1991). Such methodologies could be pertinent to synthesizing or modifying the specified compound for research applications.
Biological Activity
Research on related compounds often explores their biological activities, such as antimicrobial, antifungal, and anticancer properties. Although the direct biological activities of the specified compound were not detailed, studies on similar compounds, like the novel series of pyrazolopyrimidines derivatives evaluated for their anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016), indicate a potential area of application for the compound . Such compounds' structure-activity relationships (SAR) are crucial for drug design and development.
Synthesis and Characterization
The detailed synthesis and characterization of similar compounds are fundamental aspects of chemical research, providing insights into how complex molecules can be constructed and analyzed. For example, the synthesis and antimicrobial activities evaluation of new thiazole and pyrazole derivatives based on a 4,5,6,7-tetrahydrobenzothiophene moiety (Gouda et al., 2010) exemplify how derivatives of acrylamides are synthesized and tested for potential applications.
Antiviral and Antitumor Studies
Specific studies on the antiviral and antitumor effects of similar compounds, such as those showing remarkable activity against avian influenza virus (Hebishy et al., 2020), suggest another potential research avenue for the compound . The exploration of these biological effects is crucial for developing new therapeutic agents.
Properties
CAS No. |
1173605-85-0 |
---|---|
Molecular Formula |
C26H21N7O4 |
Molecular Weight |
495.499 |
IUPAC Name |
(Z)-3-(1,3-benzodioxol-5-yl)-N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]prop-2-enamide |
InChI |
InChI=1S/C26H21N7O4/c1-15-4-3-5-18(10-15)32-24-19(13-27-32)25(35)30-26(29-24)33-22(11-16(2)31-33)28-23(34)9-7-17-6-8-20-21(12-17)37-14-36-20/h3-13H,14H2,1-2H3,(H,28,34)(H,29,30,35)/b9-7- |
InChI Key |
GVJZDTKDHDFAOP-CLFYSBASSA-N |
SMILES |
CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C=CC5=CC6=C(C=C5)OCO6 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.